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Compound of Interest

Compound Name: Citronellyl isobutyrate

Cat. No.: B1585542

A Comparative Analysis of Citronellyl Isobutyrate and Citronellyl Butyrate for Research and
Development

This guide provides a detailed comparative analysis of Citronellyl isobutyrate and Citronellyl
butyrate, two closely related terpene esters. These compounds are of significant interest in the
fields of fragrance, flavor, and pharmaceuticals due to their distinct aromatic properties and
potential biological activities. This document is intended for researchers, scientists, and
professionals in drug development, offering a side-by-side look at their physicochemical
properties, sensory profiles, and synthesis protocols to aid in compound selection and
application development.

Physicochemical Properties

Citronellyl isobutyrate and Citronellyl butyrate share the same molecular formula and
molecular weight but differ in the branching of their carboxylate moiety. This structural
isomerism leads to subtle but potentially significant differences in their physical properties,
which are crucial for formulation and application.
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Property Citronellyl Isobutyrate Citronellyl Butyrate
CAS Number 97-89-2[1] 141-16-2[2]
Molecular Formula C14H2602[1] C14H2602[2]

Molecular Weight 226.36 g/mol [3] 226.35 g/mol [2][4]
o Colorless to pale yellow
Appearance Colorless liquid[3] o
liquid[5]
N ) 249-253 °C (at 760 mm Hg)[1] 243-245 °C (at 760 mm Hg)[4]
Boiling Point
[6] [7]
Density 0.870-0.880 g/mL at 25°C[1] 0.873-0.883 g/cm3[8]

Refractive Index

n20/D 1.440-1.448[1]

n20/D 1.444-1.448[8]

Insoluble in water; miscible

Insoluble in water; soluble in

Solubility with alcohol, ether, chloroform,  alcohol and most organic
and most fixed oils.[1][3][9] solvents.[2][7]
XLogP3 4.8[1][9] 4.6[2][4]

Odor and Flavor Profiles

The primary application of these esters is in the fragrance and flavor industries, where their

distinct sensory characteristics are paramount.
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Aspect

Citronellyl Isobutyrate

Citronellyl Butyrate

Odor Description

Sweet, fruity, rosy, and slightly
citrusy with floral notes.[6][10]
Described as having a fresh,
intensely fruity, and sweet odor
that is lighter than the n-
butyrate.[11]

Strong, fruity, and rose-like.[4]
[12] Also described as sweet

and waxy with green nuances.

[2]

Flavor Profile

Sweet, apricot-like taste.[6][11]
It has a taste threshold of 25
ppm and is characterized by
waxy, fruity, green, citrus, and

tropical nuances.[6][11]

Fruity, sweet, and waxy with a
green, perfume-like nuance.
[12]

Common Applications

Used in perfumes for fruity and
floral notes, and as a flavoring
agent in foods like raspberries
and grapes.[3][6] Also finds
use in cosmetics and

aromatherapy.[6][13]

Adds freshness to rose and
geranium compositions in
fragrances and is used in
apple and raspberry flavors.
[12] Also used in cosmetics

and personal care products.[5]

Experimental Protocols
Synthesis of Citronellyl Esters

The synthesis of these esters can be achieved through several methods, including chemical
and enzymatic catalysis.

Chemical Synthesis (Azeotropic Esterification for Citronellyl Isobutyrate): This method
involves the reaction of citronellol with isobutyric acid.[3]

o Reactants: Citronellol and isobutyric acid are combined, often with isobutyric anhydride
present to drive the reaction.[3]

o Catalyst: A suitable acid catalyst is used.

o Conditions: The reaction is typically carried out under azeotropic distillation to remove water,
thereby shifting the equilibrium towards the product.
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e Workup: The reaction mixture is neutralized, washed with water, and the organic layer is
separated.[14]

 Purification: The crude product is purified by vacuum distillation to yield the final ester.[14]

Enzymatic Synthesis (Immobilized Lipase for Citronellyl Butyrate): This biocatalytic method is
favored for producing "natural” flavors.

e Enzyme Preparation: Lipase from Candida rugosa is immobilized on a support. The support
is washed, dried, and then mixed with a lipase solution in a phosphate buffer (pH 7.5). After
shaking, the immobilized lipase is filtered, washed, and dried.

e Reaction: The synthesis is performed via direct esterification in a continuous packed-bed
reactor using n-hexane as the solvent.

o Optimized Parameters: Optimal conversion is achieved at a temperature of 50°C and a pH of
7.5, with a residence time of 8 minutes.

e Product Formation: The longer contact time between the enzyme and substrate in the
reactor leads to high conversion rates.

Analytical Methods

The purity and identity of the synthesized esters are typically confirmed using standard
analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS):
o Sample Preparation: The ester product is dissolved in a suitable solvent (e.g., hexane).

e GC Separation: The sample is injected into a gas chromatograph equipped with a suitable
column (e.g., a fused silica capillary column). The oven temperature is programmed to
separate the components of the mixture.

o MS Detection: The separated components are then introduced into a mass spectrometer for
identification based on their mass spectra and fragmentation patterns.[15]

Thin Layer Chromatography (TLC):
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o Stationary Phase: Pre-coated silica gel plates are used.

+ Mobile Phase: A mixture of n-hexane and ethyl acetate (e.g., 95:5) is commonly used as the
eluent.

» Visualization: Spots are visualized under UV light or by staining with a suitable reagent (e.g.,
sulfuric acid solution followed by heating).[8]

Visualized Experimental Workflow

The following diagram illustrates a generalized workflow for the synthesis, purification, and
analysis of Citronellyl esters.
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Caption: Generalized workflow for Citronellyl ester synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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